Cas no 177843-57-1 (1H-Benzimidazol-5-amine,1-[(4-methoxyphenyl)methyl]-)

1H-Benzimidazol-5-amine,1-[(4-methoxyphenyl)methyl]- structure
177843-57-1 structure
Product Name:1H-Benzimidazol-5-amine,1-[(4-methoxyphenyl)methyl]-
CAS No:177843-57-1
MF:C15H18Cl3N3O
MW:362.681920528412
CID:112739
PubChem ID:53422159
Update Time:2025-04-18

1H-Benzimidazol-5-amine,1-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazol-5-amine,1-[(4-methoxyphenyl)methyl]-
    • 1-(4-methoxybenzyl)-1H-benzo[d]imidazol-5-amine
    • 1-[(4-methoxyphenyl)methyl]benzimidazol-5-amine,trihydrochloride
    • 1-(4-METHOXY-BENZYL)-1H-BENZOIMIDAZOL-5-YLAMINE TRIHYDROCHLORIDE
    • CTK8H2986
    • KB-214944
    • 177843-57-1
    • 1-(4-methoxybenzyl)-1h-benzoimidazol-5-ylamine trihydrochloride
    • 1-(4-methoxybenzyl)-1h-benzoimidazol-5-ylamine 3HCl
    • 1-[(4-Methoxyphenyl)methyl]-1H-benzimidazol-5-amine--hydrogen chloride (1/3)
    • FT-0733424
    • DTXSID50697989
    • 1-(4-Methoxybenzyl)-1H-benzo[d]imidazol-5-amine trihydrochloride
    • 1-[(4-methoxyphenyl)methyl]benzimidazol-5-amine;trihydrochloride
    • DA-09177
    • Inchi: 1S/C15H15N3O.3ClH/c1-19-13-5-2-11(3-6-13)9-18-10-17-14-8-12(16)4-7-15(14)18;;;/h2-8,10H,9,16H2,1H3;3*1H
    • InChI Key: ZRVJUKQEFMGHJL-UHFFFAOYSA-N
    • SMILES: Cl.Cl.Cl.O(C)C1C=CC(=CC=1)CN1C=NC2C=C(C=CC1=2)N

Computed Properties

  • Exact Mass: 361.05200
  • Monoisotopic Mass: 361.051545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 291
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • PSA: 53.07000
  • LogP: 5.66260
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